Cas no 2137730-67-5 (Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl-)

• Product Name: Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl-
• CAS No: 2137730-67-5
• MF: C₈H₁₅ClF₂
• MW: 184.654508829117
• CID: 5287518
• Update Time: 2025-05-19

Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl-

• Inchi： 1S/C8H15ClF2/c1-4-8(10,11)5-7(2,3)6-9/h4-6H2,1-3H3
• InChI Key： NQCJOLBCRCJUAL-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)CC(F)(F)CC

Additional information on Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl-

Comprehensive Guide to Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl- (CAS No. 2137730-67-5): Properties, Applications, and Market Insights

Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl- (CAS No. 2137730-67-5) is a specialized fluorinated hydrocarbon derivative gaining attention in advanced chemical applications. This compound belongs to the family of halogenated alkanes, characterized by its unique molecular structure combining chlorine, fluorine, and methyl groups. The presence of both chloro and difluoro substituents on the hexane backbone creates distinct electronic and steric properties, making it valuable for precision synthesis and material science applications.

The growing demand for fluorinated compounds in pharmaceutical intermediates and specialty materials has driven research interest in 1-chloro-4,4-difluoro-2,2-dimethylhexane. Recent studies highlight its potential as a building block for novel agrochemicals and liquid crystal formulations, addressing industry needs for more efficient and environmentally friendly alternatives. The compound's balanced lipophilicity and stability profile make it particularly interesting for researchers developing next-generation functional fluids and dielectric materials.

From a molecular perspective, Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl- exhibits several noteworthy characteristics. The strategic placement of fluorine atoms at the 4-position creates strong dipole moments while the chlorine at the 1-position provides an excellent leaving group for nucleophilic substitution reactions. The 2,2-dimethyl configuration contributes to steric hindrance, influencing both reactivity and physical properties. These structural features combine to give the compound a boiling point range of 145-150°C and a density of approximately 1.12 g/cm³ at 25°C, with solubility parameters making it compatible with both polar and non-polar systems.

Current applications of CAS 2137730-67-5 focus primarily on its role as a specialty intermediate in organic synthesis. Pharmaceutical researchers value its ability to introduce both fluorine and chlorine functionalities in target molecules, particularly in the development of bioactive compounds with improved metabolic stability. The compound's growing importance is reflected in patent filings related to novel synthetic methodologies and material science innovations, where its unique properties enable breakthroughs in performance characteristics.

The market for fluorinated hexane derivatives like 1-chloro-4,4-difluoro-2,2-dimethylhexane has shown steady growth, with compound annual growth rates exceeding 6% in recent years. This expansion correlates with increasing investment in fluorine chemistry across Asia-Pacific and North American markets. Industry analysts attribute this trend to the compound's versatility in meeting stringent regulatory requirements while delivering enhanced performance in end-use applications. Manufacturers are responding with improved production processes that emphasize yield optimization and purity control.

Environmental and handling considerations for Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl- follow standard protocols for halogenated organics. While not classified as acutely toxic, proper ventilation and personal protective equipment are recommended during handling. The compound's atmospheric lifetime and biodegradation profile are subjects of ongoing research, with preliminary data suggesting favorable environmental persistence characteristics compared to traditional chlorinated solvents. These properties position it as a candidate for sustainable chemistry initiatives in industrial applications.

Analytical characterization of CAS 2137730-67-5 typically employs GC-MS and NMR techniques, with particular attention to the ¹⁹F NMR signature around -120 ppm being diagnostic for quality assessment. Purity specifications for research-grade material generally exceed 97%, with stringent controls on water content and non-volatile residues. Advanced purification methods including fractional distillation and molecular sieves have been successfully applied to achieve ultra-high purity grades required for electronic applications.

Future developments surrounding 1-chloro-4,4-difluoro-2,2-dimethylhexane are expected to focus on expanding its utility in green chemistry applications. Researchers are investigating its potential as a solvent alternative in energy storage systems and as a precursor for novel ionic liquids. The compound's structural features make it particularly interesting for designing new generations of thermally stable lubricants and heat transfer fluids. These emerging applications align with global trends toward more sustainable industrial chemistry practices.

For researchers and industrial users seeking technical data on Hexane, 1-chloro-4,4-difluoro-2,2-dimethyl-, comprehensive safety data sheets and analytical certificates are available from reputable suppliers. The compound's commercial availability has improved significantly in recent years, with multiple suppliers now offering both laboratory and bulk quantities. Pricing remains competitive within the specialty fluorochemicals market, reflecting balanced supply-demand dynamics and the compound's growing adoption across multiple industries.

In conclusion, CAS 2137730-67-5 represents an important addition to the toolbox of modern synthetic chemistry. Its combination of fluorine and chlorine substituents on a sterically hindered hexane framework creates unique opportunities for molecular design across pharmaceuticals, advanced materials, and specialty chemicals. As research continues to uncover new applications for this versatile compound, its role in enabling chemical innovation appears set to expand significantly in the coming decade.